Cas no 2680793-53-5 (Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2680793-53-5
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 5623488
• PubChem ID: 165936296
• Update Time: 2025-05-21

Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28299771
• 2680793-53-5
• benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C18H18BrNO2/c1-13-17-11-16(19)8-7-15(17)9-10-20(13)18(21)22-12-14-5-3-2-4-6-14/h2-8,11,13H,9-10,12H2,1H3
• InChI Key： KBLIZCIHKFEIKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CCN(C(=O)OCC3C=CC=CC=3)C(C)C=2C=1

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680793-53-5): A Comprehensive Overview

Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680793-53-5) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, with its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. The presence of a bromine substituent at the 7-position and a methyl group at the 1-position of the tetrahydroisoquinoline scaffold makes it a versatile building block for drug discovery.

The benzyl ester moiety in Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate enhances its stability and solubility, which are critical factors for its application in synthetic chemistry. Researchers often utilize this compound to explore new pathways in the development of central nervous system (CNS) targeting agents, given the structural similarity of tetrahydroisoquinoline derivatives to neurotransmitters. This has led to increased interest in its potential role in addressing neurological disorders, a hot topic in contemporary medical research.

In recent years, the demand for Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has surged due to its relevance in the synthesis of small molecule inhibitors and receptor modulators. Its bromine atom provides a reactive site for further functionalization, enabling chemists to introduce diverse substituents and tailor the compound's properties for specific applications. This adaptability aligns with the growing trend in precision medicine, where customized molecular solutions are sought for targeted therapies.

The synthesis of Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate typically involves multi-step organic reactions, including cyclization, bromination, and esterification. These processes are optimized to ensure high yield and purity, which are essential for its use in high-value research. The compound's CAS No. 2680793-53-5 serves as a unique identifier, facilitating its procurement and traceability in global chemical databases.

One of the most discussed applications of Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is in the development of neuroprotective agents. With rising concerns about neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are actively exploring compounds that can modulate neuronal activity. The tetrahydroisoquinoline core of this molecule is particularly promising due to its ability to interact with key biological targets in the brain.

Another area of interest is the compound's potential in cancer research. The bromine atom allows for cross-coupling reactions, enabling the attachment of various pharmacophores that can enhance antitumor activity. This has led to investigations into its role as a precursor for kinase inhibitors, which are a major focus in oncology drug development. The versatility of Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate makes it a valuable tool in this rapidly evolving field.

From a commercial perspective, Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is available through specialized chemical suppliers who cater to pharmaceutical and biotechnology industries. Its CAS No. 2680793-53-5 ensures accurate identification and compliance with regulatory standards. The compound is typically supplied in high purity grades, suitable for research and development purposes.

In conclusion, Benzyl 7-bromo-1-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680793-53-5) is a compound of significant scientific and commercial value. Its unique structural attributes and reactivity profile make it a cornerstone in the synthesis of bioactive molecules, particularly in the realms of neurology and oncology. As research continues to uncover new applications, this compound is poised to remain a key player in the advancement of medicinal chemistry.